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Compound of Interest

Compound Name: 2-Methylpropan-2-olate

Cat. No.: B8740672

Sodium 2-methylpropan-2-olate: A Technical
Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Sodium 2-methylpropan-2-olate, more commonly known as sodium tert-butoxide, is a pivotal
reagent in the field of organic chemistry. Its potent, sterically hindered basic character makes it
an invaluable tool in a wide array of chemical transformations, ranging from classic
condensation reactions to modern palladium-catalyzed cross-couplings. This document
provides a comprehensive overview of its chemical properties, synthesis, and key applications,
with a focus on practical information for laboratory and industrial use.

Core Chemical Identifiers and Properties

Sodium tert-butoxide is an organic salt with the chemical formula C4H9NaO.[1][2] It is a strong,
non-nucleophilic base.[3][4]

Physicochemical Data

The key physical and chemical properties of sodium 2-methylpropan-2-olate are summarized
below.
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Property Value References
CAS Number 865-48-5 [11[2][5][6]
Molecular Formula C4H9NaO [1][2][6]
Molecular Weight 96.10 g/mol [4107]
Appearance White to light tan crystalline 6]
powder
Melting Point ~256-270 °C (decomposes) [1][5]1[9]
Density ~1.104 g/cm3 [10]

Reacts violently with water.
Solubility Soluble in organic solvents like  [1][5][8]

tetrahydrofuran.

Safety and Handling

Sodium tert-butoxide is a hazardous chemical that requires careful handling. It is classified as a
flammable solid that is self-heating and may catch fire.[11][12] It is also corrosive and causes
severe skin burns and eye damage.[11][12][13] The compound is highly sensitive to moisture
and air, reacting violently with water.[1][14] Therefore, it must be stored and handled under an
inert atmosphere, such as dry nitrogen or argon.[4][13] Personal protective equipment,
including gloves, protective clothing, and eye/face protection, is mandatory when working with
this reagent.[11][15]
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Hazard Classification GHS Pictograms Precautionary Statements

) P210: Keep away from
Flammable Solid (Category

112) & heat/sparks/open flames/hot
surfaces. No smoking.[11][15]
Self-heating Chemical A P235+P410: Keep cool.
(Category 1) Protect from sunlight.[11][14]
P280: Wear protective
) ) ) gloves/protective clothing/eye
Skin Corrosion (Category 1B) corrosive ] ]
protection/face protection.[11]
[15]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
Serious Eye Damage ) water for several minutes.
corrosive '
(Category 1) Remove contact lenses, if

present and easy to do.
Continue rinsing.[11][14][15]

Synthesis Protocols

Sodium tert-butoxide can be synthesized through several methods. The most common
laboratory and industrial preparations involve the reaction of tert-butyl alcohol with a strong
sodium-containing base.

Experimental Protocol 1: Synthesis from tert-Butanol
and Sodium Hydride

This method is a common laboratory-scale synthesis.[3]
Materials:

e tert-Butyl alcohol (anhydrous)

e Sodium hydride (NaH), 60% dispersion in mineral olil

e Anhydrous solvent (e.g., Tetrahydrofuran - THF)
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« Inert gas supply (Nitrogen or Argon)

Procedure:

A flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a
nitrogen inlet is charged with a suspension of sodium hydride in anhydrous THF.

e The flask is cooled in an ice bath.

o A solution of anhydrous tert-butyl alcohol in anhydrous THF is added dropwise to the stirred
suspension of sodium hydride. The addition rate should be controlled to manage the
evolution of hydrogen gas.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then gently refluxed until the evolution of hydrogen gas ceases, indicating the
completion of the reaction.

e The resulting solution/suspension of sodium tert-butoxide in THF can be used directly for
subsequent reactions, or the solvent can be removed under reduced pressure to yield the
solid product.

Experimental Protocol 2: Synthesis from tert-Butanol
and Sodium Metal

This industrial-scale method involves the direct reaction of sodium metal with tert-butanol.[16]
Materials:

e Sodium metal

e tert-Butyl alcohol (anhydrous)

¢ Inert solvent (e.g., Xylene)

 Inert gas supply (Nitrogen)

Procedure:
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« An appropriate reactor is rendered inert by purging with nitrogen.

+ The inert solvent (xylene) and sodium metal are charged into the reactor.[16]

o The mixture is heated to above the melting point of sodium (~97°C) with stirring to create a
dispersion of molten sodium.[16]

o Anhydrous tert-butyl alcohol is carefully added to the reactor. The reaction is exothermic and
produces hydrogen gas.

e The reaction temperature is maintained until all the sodium metal has reacted.

+ Upon completion, the solvent and any excess tert-butyl alcohol are removed by distillation,
followed by vacuum drying to yield the final sodium tert-butoxide product.[16]

General Synthesis Workflow

Reactants Inert Solvent
(e.g., Sodium Metal + tert-Butanol) (e.g., Xylene)

Reaction under Inert Atmosphere (N2)

Product Isolation
(Solvent Removal/Distillation)

Sodium tert-Butoxide
(Solid Powder)

Click to download full resolution via product page

Caption: General workflow for the synthesis of sodium tert-butoxide.
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Applications in Organic Synthesis

The utility of sodium tert-butoxide stems from its characteristics as a strong, non-nucleophilic
base.[3][4] The bulky tert-butyl group sterically hinders the oxygen atom from acting as a
nucleophile, allowing it to deprotonate a wide range of substrates without competing
nucleophilic attack.

Key Reaction Types

o Condensation and Rearrangement Reactions: It is widely used to mediate reactions like the
Claisen condensation and other rearrangements where a strong base is required.[17]

o Palladium-Catalyzed Cross-Coupling: Sodium tert-butoxide is a critical base in many modern
cross-coupling reactions, including the Buchwald-Hartwig amination for the formation of C-N
bonds and the synthesis of aryl ethers.[4] It plays a crucial role in the catalytic cycle by
facilitating the deprotonation of the amine or alcohol and regenerating the active palladium
catalyst.

o Deprotonation and Elimination Reactions: It is effective for deprotonating weak carbon acids
and for promoting elimination reactions to form alkenes.
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Role in Buchwald-Hartwig Amination

Sodium tert-Butoxide (Base)

Deprotonation

Aryl Halide (Ar-X) Amine (R2NH)

Oxidative
Addition

Pd(0) Catalyst

Reductive

limination

Aryl Amine (Ar-NR2)

Click to download full resolution via product page

Caption: Role of NaOtBu in the Buchwald-Hartwig amination catalytic cycle.

Industrial Relevance

In the pharmaceutical and agrochemical industries, sodium tert-butoxide is an essential
intermediate for the synthesis of active pharmaceutical ingredients (APIs) and pesticides.[5][17]
Its ability to facilitate specific chemical transformations efficiently and with high yields makes it
a cost-effective choice for large-scale manufacturing.[17] Furthermore, it serves as a catalyst in
the production of biodiesel through the transesterification of triglycerides.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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